N-benzyl-2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide

• IUPAC Name: N-benzyl-2-[4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C17H19F3N4O2/c18-17(19,20)16-23-22-15(26-16)13-6-8-24(9-7-13)11-14(25)21-10-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,21,25)
• InChI Key: PSHUCRPKWYWISO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(O2)C(F)(F)F)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C17H19F3N4O2
• Molecular Weight: 368.35 g/mol

Description

N-benzyl-2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuropharmacology, and drug discovery.

Mechanism of Action

The mechanism of action of N-benzyl-2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide involves its binding to the dopamine D3 receptor, which leads to the modulation of dopamine signaling in the brain. This compound has been shown to exhibit high selectivity towards the dopamine D3 receptor, which makes it a promising candidate for the development of novel therapeutics for various neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily mediated by its binding to the dopamine D3 receptor. This compound has been shown to modulate dopamine signaling in the brain, which can lead to various effects, including changes in mood, behavior, and cognition. Additionally, this compound has been shown to exhibit low toxicity and good pharmacokinetic properties, which make it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide in lab experiments include its high selectivity towards the dopamine D3 receptor, its low toxicity, and good pharmacokinetic properties. However, the limitations of using this compound include its relatively low solubility, which can make it challenging to work with in certain experimental conditions.

Future Directions

There are several future directions for the research and development of N-benzyl-2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide. These include:
1. Further exploration of the potential therapeutic applications of this compound in neurological disorders, including addiction and schizophrenia.
2. Development of novel PET imaging agents based on the structure of this compound for the dopamine D3 receptor.
3. Investigation of the potential of this compound as a tool for studying the role of the dopamine D3 receptor in various physiological and pathological processes.
4. Synthesis and evaluation of analogs of this compound to optimize its pharmacokinetic properties and selectivity towards the dopamine D3 receptor.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in various fields, including medicinal chemistry, neuropharmacology, and drug discovery. Its high selectivity towards the dopamine D3 receptor, low toxicity, and good pharmacokinetic properties make it a promising candidate for further development. Further research is needed to fully explore the potential of this compound in various applications and to optimize its properties for specific uses.

Synthesis Methods

The synthesis of N-benzyl-2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide involves the reaction of 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid with N-benzylpiperidin-2-one in the presence of a coupling agent and a base. The resulting intermediate is then treated with acetic anhydride to obtain the final product. The synthesis method is relatively straightforward and can be performed using standard laboratory equipment.

Scientific Research Applications

N-benzyl-2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent and selective binding affinity towards the dopamine D3 receptor, which is implicated in various neurological disorders, including addiction and schizophrenia. Additionally, this compound has been studied for its potential as a PET imaging agent for the dopamine D3 receptor.